Methylsulfenyl bromide

• CAS RN: 18681-52-2
• Molecular Formula: CH3BrS
• Molecular Weight: 127.01 g/mol
• IUPAC Name: methyl thiohypobromite
• InChI: InChI=1S/CH3BrS/c1-3-2/h1H3
• InChI Key: VTACQRMNQIKUJV-UHFFFAOYSA-N
• SMILES: CSBr
• synonyms: methylsulfenyl bromide

Description

Methylsulfenyl bromide is an organic compound with the chemical formula CH3SBr. It is a colorless liquid with a pungent odor and is highly reactive. Methylsulfenyl bromide is used in various chemical reactions as a source of the methylsulfenyl group.

Mechanism Of Action

Methylsulfenyl bromide acts as a source of the methylsulfenyl group. It reacts with various nucleophiles such as alcohols, amines, and thiols to form the corresponding methylsulfenyl derivatives. The reaction takes place through a substitution mechanism where the bromide ion is replaced by the nucleophile.

Biochemical And Physiological Effects

Methylsulfenyl bromide has no known biochemical or physiological effects. However, it is highly reactive and can cause severe skin and eye irritation. It should be handled with care and protective equipment should be worn.

Advantages And Limitations For Lab Experiments

Methylsulfenyl bromide is a useful reagent in organic synthesis. It is relatively easy to prepare and is readily available. However, it is highly reactive and can be dangerous to handle. It should be used with caution and protective equipment should be worn.

Future Directions

There are several future directions for the use of methylsulfenyl bromide in scientific research. One possible direction is the synthesis of new organic compounds using methylsulfenyl bromide as a reagent. Another direction is the preparation of new sulfonium salts and sulfonium ylides. Additionally, the use of methylsulfenyl bromide in the synthesis of thioethers and thioesters could be explored further.

Synthesis Methods

Methylsulfenyl bromide can be synthesized by the reaction of methylsulfonyl chloride with hydrogen bromide. The reaction takes place in the presence of a catalyst such as zinc bromide. The resulting product is then purified by distillation.

Scientific Research Applications

Methylsulfenyl bromide is used in various scientific research applications. It is used as a reagent in the synthesis of organic compounds. It is also used in the preparation of sulfonium salts and sulfonium ylides. Methylsulfenyl bromide is also used in the synthesis of thioethers and thioesters.